Cas no 54459-71-1 (Hexane, 1-butoxy-)

• Product Name: Hexane, 1-butoxy-
• CAS No: 54459-71-1
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 368428
• PubChem ID: 108598
• Update Time: 2025-04-19

Hexane, 1-butoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-butoxy-
• 1-butoxyhexane
• 1-butoxy-hexane
• UNII-KQ3EHL2XVN
• butyl hexyl ether
• 54459-71-1
• EINECS 259-172-2
• SCHEMBL127318
• 5-oxahendecan
• KQ3EHL2XVN
• NS00033091
• DTXSID9068958

• Inchi： 1S/C10H22O/c1-3-5-7-8-10-11-9-6-4-2/h3-10H2,1-2H3
• InChI Key： QCYFOZWGXKXDJA-UHFFFAOYSA-N
• SMILES： O(CCCC)CCCCCC

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23